Cas no 110811-31-9 (4-Bromo-1H-indole-3-carboxylic acid)

• Product Name: 4-Bromo-1H-indole-3-carboxylic acid
• CAS No: 110811-31-9
• MF: C₉H₆BrNO₂
• MW: 240.053441524506
• MDL: MFCD09817565
• CID: 134441
• PubChem ID: 13978438
• Update Time: 2025-04-19

4-Bromo-1H-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-(tert-butoxycarbonyl)-1H-indole-3-carboxylic acid
• 1H-Indole-3-carboxylicacid, 4-bromo-
• 4-bromo-1H-indole-3-carboxylic acid
• 1H-Indole-3-carboxylicacid,4-bromo
• 3-Carboxy-4-bromo-1H-indole
• 4-bromo1H-indole-3-carboxylic acid
• 4-bromo-3-indolecarboxylic acid
• 4-bromoindole-3-carboxylic acid
• 2675AJ
• SBB099197
• SY058803
• Z1511494592
• SCHEMBL2769281
• DTXSID40553666
• J-514818
• FT-0749077
• AS-32980
• MFCD09817565
• 4-bromoindole-3-carboxylicacid
• 110811-31-9
• SB30669
• CS-0097547
• EN300-117652
• AKOS005207759
• Z1269168514
• DB-060033
• 4-Bromo-1H-indole-3-carboxylic acid

• MDL： MFCD09817565
• Inchi： 1S/C9H6BrNO2/c10-6-2-1-3-7-8(6)5(4-11-7)9(12)13/h1-4,11H,(H,12,13)
• InChI Key： GJQQLCJFHKJARJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1C(C(=O)O)=CN2

Computed Properties

• Exact Mass: 238.95800
• Monoisotopic Mass: 238.95819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.1
• XLogP3: 2.3

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Melting Point: 137-138
• Boiling Point: 196.3±20.0 °C at 760 mmHg
• Flash Point: 72.5±21.8 °C
• Refractive Index: 1.749
• PSA: 53.09000
• LogP: 2.62860
• Vapor Pressure: 0.6±0.4 mmHg at 25°C

4-Bromo-1H-indole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives